2-(Bromomethyl)imidazo[1,2-a]pyridine

• IUPAC Name: 2-(bromomethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C8H7BrN2/c9-5-7-6-11-4-2-1-3-8(11)10-7/h1-4,6H,5H2
• InChI Key: JCGXENHQTFZZCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)CBr
• Molecular Formula: C8H7BrN2
• DSSTOX Substance ID: DTXSID80330711
• Molecular Weight: 211.06 g/mol
• CAS No.: 125040-55-3

Description

2-(Bromomethyl)imidazo[1,2-a]pyridine (2-BMI) is an organic compound belonging to the class of heterocyclic compounds. It is an imidazopyridine derivative with a bromomethyl group at position 2. It is an aromatic compound with a molecular formula of C7H6BrN3 and a molecular weight of 201.07 g/mol. 2-BMI is a colorless solid that is soluble in organic solvents and has a melting point of 158-160 °C.

Scientific Research Applications

• Synthesis Techniques : A solid-phase synthesis method for imidazo[1,2-a]pyridine derivatives was developed using a condensation reaction between an α-bromoketone bound to solid support and various 2-aminopyridine or 2-aminopyrimidine derivatives (Kazzouli et al., 2003).

• Pharmacological Applications : The imidazo[1,2-a]pyridine scaffold has been identified as a "drug prejudice" structure due to its wide range of applications in medicinal chemistry, including anticancer, antimycobacterial, antileishmanial, anticonvulsant, antimicrobial, antiviral, antidiabetic, and proton pump inhibitor activities. This scaffold is present in various marketed drugs (Deep et al., 2016).

• Biological Activity : Imidazo[1,2-a]pyridine derivatives have been the subject of extensive research due to their various biological activities. Studies have explored their role as enzyme inhibitors, receptor ligands, and anti-infectious agents, highlighting the pharmacological significance of this bicyclic system (Enguehard-Gueiffier & Gueiffier, 2007).

• Medicinal Chemistry : Imidazo[1,2-a]pyridines have been synthesized for use in medicinal chemistry, particularly for creating small molecules that can adapt to the three-dimensional binding sites of biological targets. These compounds are useful for the preparation of combinatorial libraries due to the wide availability of primary amines (Schmid et al., 2006).

• Continuous Flow Synthesis : The continuous flow synthesis of imidazo[1,2-a]pyridine-2-carboxylic acids from 2-aminopyridines and bromopyruvic acid represents a significant advance in the field, offering a more efficient alternative to traditional in-flask methods (Herath et al., 2010).

• Functionalization and Synthesis : The synthesis of C2-functionalized imidazo[1,2-a]pyridines is of particular interest due to their emerging medicinal potential. These compounds have been explored for their biological profile, despite the challenge in activating the C(2)-H bond for functionalization (Sharma & Prasher, 2022).

Safety and Hazards

While specific safety and hazard information for 2-(Bromomethyl)imidazo[1,2-a]pyridine is not available, general precautions include ensuring adequate ventilation, avoiding contact with eyes, skin, or clothing, and avoiding ingestion and inhalation.

Future Directions

Imidazo[1,2-a]pyridines are recognized as valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. Future developments may focus on the direct functionalization of this scaffold for the construction of imidazo[1,2-a]pyridine derivatives.

Mechanism of Action

Target of Action

2-(Bromomethyl)imidazo[1,2-a]pyridine has been identified as a potential covalent inhibitor for treating cancers . The primary targets of this compound are KRAS G12C-mutated cells . KRAS is a gene that acts as an on/off switch in cell signaling, and mutations in this gene can result in cells that grow and divide continuously, leading to cancer .

Mode of Action

The compound interacts with its targets by installing covalent warheads . This interaction results in the inhibition of the KRAS G12C-mutated cells, thereby preventing the continuous growth and division of these cells .

Biochemical Pathways

It is known that the compound inhibits the kras g12c pathway, which is involved in cell signaling . The inhibition of this pathway disrupts the continuous growth and division of cells, thereby exerting its anticancer effects .

Result of Action

The primary result of the action of this compound is the inhibition of KRAS G12C-mutated cells . This inhibition prevents the continuous growth and division of these cells, thereby exerting its anticancer effects .

Biochemical Analysis

Cellular Effects

Some imidazo[1,2-a]pyridine derivatives have shown inhibitory effects on the growth of certain cells

Molecular Mechanism

Imidazo[1,2-a]pyridines have been functionalized through radical reactions involving transition metal catalysis, metal-free oxidation, and photocatalysis .

Temporal Effects in Laboratory Settings

There is limited information available on the temporal effects of 2-(Bromomethyl)imidazo[1,2-a]pyridine in laboratory settings. Some imidazo[1,2-a]pyridine compounds have shown long-lasting inhibitory effects on certain parasites in vitro .

Metabolic Pathways

Imidazo[1,2-a]pyridines have been synthesized through various strategies, including condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .